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Compound of Interest

Compound Name: Phenyltris(dimethylsiloxy)silane

Cat. No.: B094767

Phenyltris(dimethylsiloxy)silane: A Technical
Guide to Safety and Handling

This technical guide provides comprehensive safety data, handling precautions, and an
overview of the applications for Phenyltris(dimethylsiloxy)silane (CAS: 18027-45-7). The
information is intended for researchers, scientists, and professionals in drug development and
materials science who may work with this organosilicon compound.

Chemical and Physical Properties

Phenyltris(dimethylsiloxy)silane is an organosilicon compound notable for its unique
structure, which consists of a phenyl group attached to a central silicon atom that is also
bonded to three dimethylsiloxy groups.[1] This structure imparts properties like hydrophobicity,
thermal stability, and reactivity, making it a versatile chemical intermediate.[1][2] It is primarily
used as a cross-linking agent in silicone elastomers and resins, a component in thermally
stable adhesives, and as a surface modifier for coatings.[1][3][4]

Data Presentation

The quantitative data for Phenyltris(dimethylsiloxy)silane are summarized in the tables
below for easy reference.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

18027-45-7[1][5][6][7]

Molecular Formula

C12H2603Si4[5][6][8]

Molecular Weight 330.68 g/mol [6]
EC Number 241-940-3[7]
InChl Key YKSADNUOSVJIOAS-UHFFFAOYSA-N[1][7]

Canonical SMILES

C--INVALID-LINK--O--INVALID-LINK--(O--
INVALID-LINK--C)O--INVALID-LINK--C[1][7]

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Liquid[g]

Appearance Transparent, Clear Liquid[4][7]
Density 0.942 g/mL at 25 °CJ[7]

Boiling Point 91 °C at 2 mmHg[7]

Melting Point <0 °C[7]

Flash Point 120.7 °C[7]

Refractive Index

1.442 (n20/D)

Safety and Hazard Information

According to the Globally Harmonized System (GHS), Phenyltris(dimethylsiloxy)silane is

classified as a combustible liquid.[8] Some suppliers also classify it as a skin and eye irritant.[9]

Table 3: GHS Hazard Classification
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Classification Code Description

Flammable Liquids H227 Combustible liquid[8]

Skin Corrosion/Irritation H315 Causes skin irritation[9]
Serious Eye Damage/Irritation H319 Causes serious eye irritation

Precautionary Statements

Safe handling of this compound requires adherence to the following precautionary measures:
o P210: Keep away from heat, open flames, and sparks. No smoking.[8]

o P280: Wear protective gloves, protective clothing, and eye/face protection.[8]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P403+P235: Store in a well-ventilated place. Keep cool.[8]

o P501: Dispose of contents/container to a licensed waste disposal facility.[8]

Handling Precautions and Experimental Protocols

Proper handling and storage are crucial to ensure safety and maintain the integrity of the
chemical.

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of
Phenyltris(dimethylsiloxy)silane in a laboratory setting.
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Caption: General workflow for safe handling of Phenyltris(dimethylsiloxy)silane.
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Experimental Protocols

Synthesis of Phenyltris(dimethylsiloxy)silane

A documented method for synthesizing this compound involves the reaction of
phenyltrimethoxysilane with tetramethyldisiloxane in the presence of hydrochloric acid and a
toluene solvent.[5]

Methodology:

» Areaction vessel equipped with a stirrer, thermometer, and reflux condenser is charged with
2,010 g of tetramethyldisiloxane (30 mol), 1,200 g of water, 60 g of 37% hydrochloric acid,
and 1,000 g of toluene.[5]

o With vigorous stirring, 1,586 g of phenyltrimethoxysilane (8 mol) is metered into the vessel.
The exothermic reaction causes the mixture to heat to approximately 47°C.[5]

 After the addition is complete, the mixture is stirred for one hour.[5]

 Stirring is stopped to allow the mixture to separate into two phases. The lower agueous
phase is separated and discarded.[5]

e The upper organic phase is washed with 100 ml of water.[5]

o After the aqueous wash is removed, excess tetramethyldisiloxane is removed by fractional
distillation, stopping when the overhead temperature reaches 110°C.[5]

e The remaining product in the distillation bottom contains Phenyltris(dimethylsiloxy)silane
and related siloxanes in toluene.[5]

The diagram below illustrates this experimental workflow.
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Caption: Experimental workflow for the synthesis of Phenyltris(dimethylsiloxy)silane.
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Reactivity and Applications

Phenyltris(dimethylsiloxy)silane serves as a key intermediate in materials science, primarily
due to the reactivity of its silicon-hydrogen bonds.[4]

Key Reactions and Applications:

o Cross-Linking: It is widely used as a trifunctional cross-linking agent in addition-cure silicone
systems, such as liquid silicone rubber and phenyl silicone resins.[1][3][4] The reaction,
known as hydrosilylation, involves the addition of the Si-H bonds across vinyl groups in
polymer chains, typically catalyzed by platinum compounds.[1]

« Surface Modification: The compound can be used to create hydrophobic coatings on
surfaces like glass and metals, enhancing water repellency.[1][2] This involves condensation
reactions between the silane and surface hydroxyl groups.[1]

« Improving Material Properties: Its incorporation into polymer matrices can enhance thermal
stability, solvent resistance, and refractive index.[1][10]

The logical relationship between the compound's properties and its applications is shown
below.
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Caption: Relationship between chemical properties and applications.

Emergency Procedures

In case of accidental exposure or release, immediate and appropriate action is necessary.

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses if possible and continue rinsing. Get medical attention.[8]

o Skin Contact: Wash off with plenty of soap and water.[9] Remove contaminated clothing and
shoes.[8]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water
and get medical advice.[8][9]

» Spills: Evacuate unnecessary personnel.[8] Remove all ignition sources.[8] Clean up spills
using an absorbent material and collect in a suitable container for disposal.[8] Use only non-
sparking tools.[8] Prevent entry into sewers and public waters.[8]

o Fire: Use water spray, water fog, foam, carbon dioxide, or dry chemical to extinguish.[8]
Firefighters should wear proper protective equipment, including respiratory protection.[8]

Toxicological and Ecological Information

The toxicological properties of Phenyltris(dimethylsiloxy)silane have not been thoroughly
investigated.[9] Available data suggests it may cause skin and eye irritation.[8][11] No
information is available regarding inhalation or ingestion symptoms.[8] It is not classified as a
carcinogen by IARC, NTP, or OSHA.[11] There is no data available on its ecological effects,
and release into the environment should be avoided.[11][12]

Note: As this compound is intended for research and industrial use only, no information
regarding its interaction with biological signaling pathways is available in the reviewed
literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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